Cas no 5728-45-0 (4-(3-Cyanophenyl)benzoic acid)

• Product Name: 4-(3-Cyanophenyl)benzoic acid
• CAS No: 5728-45-0
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD04117359
• CID: 946751
• Update Time: 2025-04-19

4-(3-Cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Cyano-[1,1'-biphenyl]-4-carboxylic acid
• 3'-CYANO-BIPHENYL-4-CARBOXYLIC ACID
• 4-(3-Cyanophenyl)benzoic acid
• 3'-Cyan-biphenyl-4-carbonsaeure
• 3'-cyano[1,1'-biphenyl]-4-carboxylic acid
• 3'-Cyano-4-biphenylcarboxylic acid

• MDL： MFCD04117359
• Inchi： 1S/C14H9NO2/c15-9-10-2-1-3-13(8-10)11-4-6-12(7-5-11)14(16)17/h1-8H,(H,16,17)
• InChI Key： ITRBFYPHDCHMCY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 223.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 61.09000
• LogP: 2.92348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles